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Compound of Interest

Compound Name: 3-Ethyl-3,4-dimethylheptane

Cat. No.: B14560665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

the branched alkane, 3-Ethyl-3,4-dimethylheptane. The information contained herein is

intended to support research and development activities where this compound may be utilized

as a solvent, reference standard, or in other applications. All quantitative data is presented in a

clear, tabular format for ease of comparison. Furthermore, this guide outlines generalized, yet

detailed, experimental protocols for the determination of key physical properties.

Core Physical and Chemical Properties
The fundamental identifiers and physical characteristics of 3-Ethyl-3,4-dimethylheptane are

summarized below. This data is crucial for understanding the compound's behavior under

various experimental conditions.
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Property Value Reference

Molecular Formula C₁₁H₂₄ [1][2]

Molecular Weight 156.31 g/mol [1][2][3]

CAS Number 61868-34-6 [2]

Boiling Point 189.8 - 190 °C [1][3]

Density 0.778 g/mL [3]

Refractive Index 1.436 [3]

Melting Point

Not available (Estimated for an

isomer, 3,4-dimethyl-4-

ethylheptane: -57.06°C)

[4]

Solubility

Insoluble in water; Soluble in

nonpolar organic solvents

(e.g., hexane, benzene,

chloroform).

[5]

Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of the

primary physical properties of liquid organic compounds such as 3-Ethyl-3,4-
dimethylheptane.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[6]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)
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Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed into the small test tube.

[6]

A capillary tube, with its sealed end pointing upwards, is placed into the test tube containing

the sample.[6]

The test tube is attached to a thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.[6]

The thermometer and test tube assembly is then inserted into the Thiele tube, which is filled

with mineral oil to a level above the side arm.

The Thiele tube is gently heated at the side arm. As the temperature increases, a stream of

bubbles will emerge from the open end of the capillary tube.[6]

Heating is continued until a continuous and rapid stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[6]

Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

precise volume.

Apparatus:
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Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Constant temperature bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately measured

on an analytical balance.

The pycnometer is then filled with the liquid sample, ensuring no air bubbles are trapped.

The stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is weighed to determine the mass of the liquid.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,

distilled water) at the same temperature.

The filled pycnometer with the reference liquid is weighed.

The density of the sample is calculated using the following formula: Density of Sample =

(Mass of Sample / Mass of Reference Liquid) * Density of Reference Liquid

Determination of Refractive Index (Abbe Refractometer)
The refractive index, a measure of how light bends as it passes through a substance, is a

characteristic property of a liquid and can be used to assess its purity.[7]

Apparatus:

Abbe refractometer

Light source (sodium D line, 589 nm)

Constant temperature water circulator
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Dropper or pipette

Solvent for cleaning (e.g., acetone or ethanol)

Lens paper

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.[8]

Calibrate the instrument using a standard liquid with a known refractive index (e.g., distilled

water).

Using a dropper, place a few drops of the liquid sample onto the surface of the lower prism.

[8]

Close the prisms carefully to spread the liquid into a thin film.

Adjust the light source and mirror to obtain maximum illumination.[8]

While looking through the eyepiece, turn the coarse and fine adjustment knobs until the

boundary line between the light and dark fields is sharp and centered on the crosshairs.

Read the refractive index value from the scale.

Record the temperature at which the measurement was taken, as refractive index is

temperature-dependent.[7] If the measurement is not at 20°C, a correction can be applied.[9]

Process Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid organic compound.
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Workflow for Physical Property Determination of a Liquid Organic Compound

Sample Preparation

Physical Property Analysis

Data Processing & Reporting

Obtain Pure Liquid Sample

Boiling Point Determination
(Thiele Tube Method)

Density Measurement
(Pycnometer Method)

Refractive Index Measurement
(Abbe Refractometer)

Record All Measurements
(Temperature, Mass, Volume, etc.)

Calculate Final Properties
(Density, Corrected RI)

Compile Technical Report

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a liquid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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